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Compound of Interest

Compound Name: 1,10-Decanediol-d20

Cat. No.: B1433862 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical characteristics of

deuterated 1,10-decanediol. Due to the kinetic isotope effect, the substitution of hydrogen with

deuterium can alter a molecule's metabolic profile and stability, making deuterated compounds

valuable in drug development and mechanistic studies.[1][2] This document outlines the

physical properties of both standard and deuterated 1,10-decanediol, accompanied by detailed

experimental protocols for their determination.

Core Physical Properties
The substitution of hydrogen with deuterium atoms in 1,10-decanediol is anticipated to have a

discernible effect on its physical properties. This is principally due to the greater mass of

deuterium, which results in a lower vibrational frequency of C-D bonds compared to C-H bonds.

[1] This, in turn, influences the strength of intermolecular forces like van der Waals interactions

and hydrogen bonding. Typically, deuteration leads to a marginal increase in boiling point,

melting point, and density.[1]

Data Presentation
The following table summarizes the known quantitative data for 1,10-decanediol and provides

estimated values for its fully deuterated counterpart, 1,10-decanediol-d22. These estimations

for the deuterated species are derived from the general principles of the kinetic isotope effect.
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Physical Property
1,10-Decanediol (Non-
deuterated)

Deuterated 1,10-
Decanediol (Estimated)

Molecular Formula C₁₀H₂₂O₂ C₁₀D₂₂O₂

Molecular Weight 174.28 g/mol [3][4][5] ~196.41 g/mol

Appearance
White crystalline

solid/powder[3][6][7]
White crystalline solid/powder

Melting Point 70-75 °C[3][6][8][9] Slightly higher than 75 °C

Boiling Point 297 °C[3][5][8][9] Slightly higher than 297 °C

Density ~0.891 - 1.08 g/cm³[3][5][8]
Slightly higher than the non-

deuterated form

Solubility in Water
Poorly soluble/Insoluble[3][6]

[8]
Poorly soluble/Insoluble

Solubility in Organic Solvents Soluble in alcohol[3][6] Soluble in alcohol

Experimental Protocols
Detailed methodologies for the determination of the key physical characteristics of deuterated

1,10-decanediol are provided below.

Determination of Molecular Weight (Mass Spectrometry)
The molecular weight of deuterated 1,10-decanediol can be precisely determined using mass

spectrometry.

Methodology:

Sample Preparation: A dilute solution of the deuterated 1,10-decanediol is prepared in a

suitable volatile solvent (e.g., methanol or acetonitrile).

Instrumentation: A high-resolution mass spectrometer (e.g., Time-of-Flight (TOF) or Orbitrap)

is used for analysis.
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Ionization: The sample is introduced into the mass spectrometer and ionized using an

appropriate technique, such as Electrospray Ionization (ESI) or Matrix-Assisted Laser

Desorption/Ionization (MALDI).

Mass Analysis: The mass-to-charge ratio (m/z) of the resulting ions is measured.

Data Interpretation: The molecular weight is determined from the m/z value of the molecular

ion peak. The isotopic distribution pattern will confirm the degree of deuteration.

Determination of Melting Point
The melting point is a crucial indicator of a compound's purity.

Methodology:[10][11][12][13][14]

Sample Preparation: A small amount of the solid deuterated 1,10-decanediol is finely

powdered.[1]

Capillary Tube Loading: A small quantity of the powdered sample is packed into a capillary

tube, sealed at one end, to a height of 2-3 mm.[1][13][14]

Apparatus: A calibrated melting point apparatus with a heating block and a magnifying lens

for observation is used.[1][10]

Heating: The capillary tube is placed in the heating block. The temperature is raised rapidly

to about 15-20°C below the expected melting point, and then the heating rate is slowed to 1-

2°C per minute.[14]

Observation: The temperature range is recorded from the point at which the first droplet of

liquid appears to the temperature at which the entire sample has melted.[11][14] A pure

compound will have a sharp melting range of 0.5-1.0°C.[11][12]

Determination of Boiling Point
The boiling point is determined at a specific atmospheric pressure.

Methodology:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://jan.ucc.nau.edu/~jkn/235Manual
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://chem.libretexts.org/Courses/Meredith_College/Organic_I_Techniques/04%3A_Melting_Point/4.03%3A_Melting_Point_Determination_Procedure
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.01%3A_Melting_Point/6.1D%3A__Step-by-Step_Procedures_for_Melting_Point_Determination
https://www.benchchem.com/pdf/Physical_Characteristics_of_Deuterated_1_Decanol_A_Technical_Guide.pdf
https://www.benchchem.com/pdf/Physical_Characteristics_of_Deuterated_1_Decanol_A_Technical_Guide.pdf
https://chem.libretexts.org/Courses/Meredith_College/Organic_I_Techniques/04%3A_Melting_Point/4.03%3A_Melting_Point_Determination_Procedure
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.01%3A_Melting_Point/6.1D%3A__Step-by-Step_Procedures_for_Melting_Point_Determination
https://www.benchchem.com/pdf/Physical_Characteristics_of_Deuterated_1_Decanol_A_Technical_Guide.pdf
https://jan.ucc.nau.edu/~jkn/235Manual
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.01%3A_Melting_Point/6.1D%3A__Step-by-Step_Procedures_for_Melting_Point_Determination
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.01%3A_Melting_Point/6.1D%3A__Step-by-Step_Procedures_for_Melting_Point_Determination
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1433862?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Apparatus: A distillation apparatus consisting of a small flask, a condenser, a thermometer,

and a heating mantle is assembled.

Sample Placement: A small volume of the liquid deuterated 1,10-decanediol (if melted) is

placed in the distillation flask along with a boiling chip.

Heating: The sample is heated gently.

Observation: The temperature is recorded when the liquid is boiling and the vapor

temperature is stable. This is the boiling point at the recorded atmospheric pressure. For

solids, a specialized apparatus for determining the boiling point of small samples under

reduced pressure might be necessary.

Determination of Density
The density of deuterated 1,10-decanediol can be determined using a pycnometer or by the

hydrostatic weighing method.[15][16][17]

Methodology (using a pycnometer):[16][17][18]

Mass of Empty Pycnometer: A clean, dry pycnometer of a known volume is weighed

accurately.

Mass of Pycnometer with Sample: The pycnometer is filled with the molten deuterated 1,10-

decanediol, ensuring no air bubbles are present. The exterior is cleaned and dried, and the

filled pycnometer is weighed.

Calculation: The density is calculated by dividing the mass of the sample by the known

volume of the pycnometer. The formula is: Density = (Mass of pycnometer with sample -

Mass of empty pycnometer) / Volume of pycnometer.[15]

Determination of Solubility
The solubility of deuterated 1,10-decanediol is tested in various solvents.

Methodology:[19][20][21][22]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://weissman.baruch.cuny.edu/wp-content/uploads/sites/20/2020/09/1_density.pdf
https://dsp-book.narod.ru/MISH/CH21.PDF
https://www.truedyne.com/density-measurement-basics-part-1/?lang=en
https://dsp-book.narod.ru/MISH/CH21.PDF
https://www.truedyne.com/density-measurement-basics-part-1/?lang=en
https://www.webassign.net/labsgraceperiod/ucscgencheml1/lab_1/manual.pdf
https://weissman.baruch.cuny.edu/wp-content/uploads/sites/20/2020/09/1_density.pdf
https://uomustansiriyah.edu.iq/media/lectures/3/3_2024_09_24!10_07_56_PM.pdf
https://www1.udel.edu/chem/CHEM322/Handouts/unknowns_lab_handout.pdf
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/03%3A_Crystallization/3.03%3A_Choice_of_Solvent/3.3E%3A_Experimentally_Testing_Solvents
https://www.chem.ucalgary.ca/courses/351/laboratory/351expt_01_solubility.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1433862?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation: A small, accurately weighed amount of the solid deuterated 1,10-

decanediol (e.g., 10 mg) is placed into a series of test tubes.[19]

Solvent Addition: A specific volume of a solvent (e.g., 1 mL of water, ethanol, etc.) is added to

each test tube.[19]

Observation: The tubes are agitated at a constant temperature. The solubility is observed

and can be qualitatively described (e.g., soluble, sparingly soluble, insoluble). For

quantitative analysis, the concentration of the dissolved solute can be determined using

techniques like UV-Vis spectroscopy or HPLC after reaching equilibrium.

Visualizations
The following diagrams illustrate key conceptual frameworks relevant to the study of deuterated

compounds.
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General Protocol for Physical Characterization

Sample Preparation

Physical Property Determination

Data Analysis & Reporting
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Caption: Workflow for the physical characterization of deuterated compounds.
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Relationship between Deuteration and Physical Properties

Altered Physical Properties

Deuteration
(H → D)

Increased Atomic Mass

Lower C-D Bond
Vibrational Frequency

Slightly Stronger
Intermolecular Forces

Increased Melting Point Increased Boiling Point Increased Density
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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